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Compound of Interest

Compound Name: 6-Fluoro-1-tetralone

Cat. No.: B1316269 Get Quote

Essential Safety and Handling Guide for 6-Fluoro-1-
tetralone
This guide provides immediate, essential safety protocols and logistical information for handling

6-Fluoro-1-tetralone in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals by outlining

operational plans, personal protective equipment (PPE) requirements, and proper disposal

methods.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 6-Fluoro-1-tetralone with detailed

quantitative data was not publicly available at the time of this publication. The following

recommendations are based on available safety information for 6-Fluoro-1-tetralone and

structurally similar compounds. Always consult the specific SDS provided by your supplier and

your institution's Environmental Health and Safety (EHS) department for final guidance.

Hazard Summary and Quantitative Data
While detailed toxicological data for 6-Fluoro-1-tetralone is limited, it is classified with a GHS

warning for causing skin irritation (H315)[1]. Prudent handling as a potentially hazardous

chemical is required. The table below summarizes key physical and safety information.
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Parameter Information Citation

GHS Classification
Warning: H315 - Causes skin

irritation
[1]

Molecular Formula C10H9FO [1][2]

Molecular Weight 164.18 g/mol [3]

Appearance Yellow Powder/Solid [4]

Melting Point 77 - 79 °C [4]

Boiling Point 171 °C @ 11 mmHg [4]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Engineering Controls:

Always handle 6-Fluoro-1-tetralone in a certified chemical fume hood to minimize inhalation

exposure.

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the handling area.[5]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][5] A face

shield may be necessary if there is a splash hazard.[6]
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Hand Protection: Wear chemical-resistant gloves. Given the skin irritation hazard, nitrile

gloves are a suitable initial choice. Always check with the glove manufacturer for specific

chemical compatibility and breakthrough times.

Body Protection: A standard laboratory coat is required to prevent skin contact. For tasks

with a higher risk of contamination, consider chemical-resistant coveralls.[7]

Respiratory Protection: Under normal use within a chemical fume hood, respiratory

protection is not typically required.[4] If airborne concentrations are expected to exceed

exposure limits, a NIOSH/MSHA approved respirator must be used.[8]

3. General Handling:

Avoid contact with skin, eyes, and clothing.[5][9]

Do not eat, drink, or smoke in areas where 6-Fluoro-1-tetralone is handled.[5][10]

Wash hands thoroughly after handling the compound.[5][9]

4. In Case of a Spill:

For small spills, absorb the material with an inert absorbent material.

Sweep up the absorbed material and place it into a suitable, sealed container for disposal.[4]

Ensure adequate ventilation during cleanup.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 6-Fluoro-1-tetralone and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

Characterize the waste: Determine if the waste is pure 6-Fluoro-1-tetralone, a solution, or

mixed with other chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://mobile.fpnotebook.com/ER/Prevent/PrsnlPrtctnEqpmnt.htm
https://www.fishersci.com/store/msds?partNumber=AC126120250&productDescription=6-METHOXY-1-TETRALONE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13303&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J91301_SDS.pdf
https://www.benchchem.com/product/b1316269?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/t19003
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J91301_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC126120250&productDescription=6-METHOXY-1-TETRALONE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1316269?utm_src=pdf-body
https://www.benchchem.com/product/b1316269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate waste streams: Do not mix 6-Fluoro-1-tetralone waste with other laboratory

waste unless compatibility has been confirmed.[11] It should be collected in a dedicated and

properly labeled waste container.[12]

2. Containerization:

Use a chemically compatible, sealable container for waste collection.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"6-Fluoro-1-tetralone".

3. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

4. Final Disposal:

All chemical waste must be disposed of through your institution's EHS office.[11] They will

arrange for collection by a licensed hazardous waste disposal company.

Empty containers should be thoroughly rinsed, and the label defaced before disposal in

regular trash or recycling, in accordance with institutional policies.[11]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 6-Fluoro-1-
tetralone, from preparation to disposal.

Caption: Workflow for handling 6-Fluoro-1-tetralone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.echemi.com/products/pid_Rock15610-6-fluoro-1-tetralone.html
https://chemdad.com/index.php?c=article&id=67628
https://cymitquimica.com/products/54-PC201285/703-67-3/6-fluoro-1-tetralone/
https://www.fishersci.com/store/msds?partNumber=AC126120250&productDescription=6-METHOXY-1-TETRALONE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://mobile.fpnotebook.com/ER/Prevent/PrsnlPrtctnEqpmnt.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13303&PLANT=d__ALF
https://aksci.com/sds/J91301_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/t19003
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Chloro_1_3_fluorophenyl_1_oxohexane_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Methoxycyclodecan_1_one_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1316269#personal-protective-equipment-for-handling-6-fluoro-1-tetralone
https://www.benchchem.com/product/b1316269#personal-protective-equipment-for-handling-6-fluoro-1-tetralone
https://www.benchchem.com/product/b1316269#personal-protective-equipment-for-handling-6-fluoro-1-tetralone
https://www.benchchem.com/product/b1316269#personal-protective-equipment-for-handling-6-fluoro-1-tetralone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1316269?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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